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Compound of Interest |

Compound Name: 2-Chlorocrotonaldehyde
CAS No.: 25129-61-7
Cat. No.: B1238087
- 7

Part 1: Executive Safety Directive

2-Chlorocrotonaldehyde (CCA) is not a standard organic solvent; it is a highly reactive,
bifunctional electrophile (containing both aldehyde and vinyl chloride motifs).[1] It poses a
triple-threat hazard: high acute toxicity, corrosivity, and flammability.[1]

Unlike simple aldehydes, CCA must be managed as a Halogenated Organic waste. Improper
commingling with strong oxidizers or bases can lead to runaway polymerization or toxic gas
evolution.

Critical Prohibition:
e NEVER dispose of CCA down the sanitary sewer.
e NEVER mix CCA with oxidizing acids (Nitric, Chromic) or bleach (Sodium Hypochlorite).

Part 2: Chemical Profile & Hazard Identification[2][3]

Effective disposal requires accurate waste characterization. Use the data below to complete
your hazardous waste tags.
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Parameter

Specification

Operational Implication

CAS Number

53175-28-3 (Z-isomer: 25129-
61-7)

Unique identifier for waste
manifests.[1][2]

Molecular Formula

C4HsCIO

Chlorinated unsaturated
aldehyde.[2]

Physical State

Colorless to pale yellow liquid

Lachrymator: Induces
tears/respiratory distress

immediately upon exposure.[2]

Flash Point

~43-50°C (Estimated)

Classifies as Flammable Liquid
(Cat 3).[1][2]

UN Number (Transport)

UN 2924 or UN 2920

Likely classified as Flammable
Liquid, Corrosive, N.O.S.[1][2]
Check specific SDS.[3]

Waste Stream

Halogenated Organic

Must be segregated from non-
halogenated solvents to
prevent incinerator corrosion

issues.[2]

Key Incompatibilities

Strong Oxidizers, Bases,

Reducing Agents

Risk: Exothermic
polymerization or evolution of

toxic chloride gases.[2]

Part 3: Waste Segregation & Packaging Protocol
The Primary Waste Stream: "Halogenated Organic"

CCA must be disposed of via high-temperature incineration at a licensed facility.[1] In the

laboratory, your primary goal is safe packaging, not chemical destruction (unless cleaning

glassware).

o Container Selection: Use High-Density Polyethylene (HDPE) or glass carboys. Avoid metal

containers due to potential acidity/corrosivity.

e Segregation:
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o DO: Commingle with Methylene Chloride, Chloroform, or Dichloroethane waste.

o DO NOT: Commingle with Acetone, Methanol, or non-halogenated streams (increases
disposal cost and violates segregation protocols).

o DO NOT: Commingle with aqueous acidic or basic waste.[3][4]

Labeling Requirements

Attach a hazardous waste tag before the first drop enters the container.[5]
o Constituents: Write "2-Chlorocrotonaldehyde" clearly. Do not use abbreviations.

o Hazard Checkboxes: [x] Flammable, [x] Toxic, [x] Corrosive, [X] Halogenated.[1]

Part 4: Decontamination & Spill Response Protocols

While bulk waste is packed for pickup, residual CCA on glassware or small spills must be
chemically quenched to lower volatility and toxicity before disposal.

The "Bisulfite Quench" Method (Glassware & Residues)

Why this works: Sodium bisulfite forms a water-soluble bisulfite adduct with the aldehyde,
significantly reducing its vapor pressure (volatility) and reactivity.

Reagents:
e Sodium Bisulfite (
) saturated solution.
e pH paper.
Step-by-Step Procedure:

o PPE: Wear butyl rubber gloves (CCA penetrates latex/nitrile), chemical splash goggles, and
work inside a fume hood.[1]

 Dilution: Dilute the CCA residue with a small amount of isopropanol if it is viscous.
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e Quenching: Slowly add saturated Sodium Bisulfite solution to the residue.
o Observation: A mild exotherm may occur.
 Verification: Stir for 10—15 minutes. The pungent, lachrymatory odor should dissipate.

o Disposal: The resulting aqueous mixture contains chlorinated organics. Do not pour down
the drain. Pour this mixture into the Halogenated Waste carboy.

Part 5: Decision Logic & Workflow

The following diagram outlines the decision-making process for handling 2-
Chlorocrotonaldehyde in various laboratory scenarios.
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Caption: Decision tree for segregating bulk waste versus managing spills and cleaning
residues. Note that even quenched residues must eventually enter the hazardous waste
stream.

Part 6: References & Regulatory Grounding[1][8]

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 5355510, (22)-2-Chlorobut-2-enal. Retrieved from [Link]

o Relevance: Verification of GHS classifications (Flammable, Toxic, Corrosive) and physical
properties.[1]

e o Relevance: Provides baseline segregation data for chlorinated aldehydes and emergency
isolation distances.

e Princeton University EHS.Laboratory Waste Disposal Guide: Halogenated Solvents.
Retrieved from [Link][1]

o Relevance: Standard operating procedure for segregating halogenated vs. non-
halogenated organic waste streams.[4]

e o Relevance: Establishes baseline toxicity (LD50) and flammability data for the
crotonaldehyde class.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. (22)-2-Chlorobut-2-enal | C4H5CIO | CID 5355510 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. GHS Classification Summary - PubChem [pubchem.ncbi.nlm.nih.gov]

3. campusoperations.temple.edu [campusoperations.temple.edu]

4. bucknell.edu [bucknell.edu]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/5355510
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocrotonaldehyde
https://ehs.princeton.edu/book/export/html/186
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocrotonaldehyde
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/product/b1238087?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocrotonaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chlorocrotonaldehyde
https://pubchem.ncbi.nlm.nih.gov/ghs/
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1238087?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e 5. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

o To cite this document: BenchChem. [Operational Guide: Safe Disposal and Handling of 2-
Chlorocrotonaldehyde[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1238087#2-chlorocrotonaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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